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Get Quote

Technical Guide: 2-Chloro-4,5-diiodopyridine[1]
[2][3]

Executive Summary

2-Chloro-4,5-diiodopyridine (CAS: 1807221-09-5) is a highly specialized, tri-halogenated
pyridine scaffold used in the synthesis of complex pharmaceutical agents and organic
materials.[1][2][3][4] Its value lies in the orthogonal reactivity of its three halogen substituents
(C2-Cl, C4-1, C5-1).[1][2][3]

This guide details the physicochemical properties, validated synthesis protocols, and the site-
selective reactivity hierarchy that enables researchers to sequentially functionalize the pyridine
ring.[3] By leveraging the electronic differentiation between the C4 and C5 positions, scientists
can construct polysubstituted heterocycles with high regiocontrol.

Chemical Identity & Physicochemical Properties[3]
[5][6]
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Property Data
CAS Number 1807221-09-5
IUPAC Name 2-Chloro-4,5-diiodopyridine
Molecular Formula CsH2CII2N
Molecular Weight 365.34 g/mol
Appearance White to off-white flaky solid
N Soluble in DMSO, DMF, CH2Clz2, CHCI3;
Solubility . .
sparingly soluble in hexanes.
H NMR (CDCI
8.38 (s, 1H, H-6), 7.90 (s, 1H, H-3)
, 400 MHz)

Structural Analysis

The molecule features a pyridine core with a chlorine atom at the C2 position (alpha) and
iodine atoms at the C4 (gamma) and C5 (beta) positions.

e H-6 Proton (

8.38): Deshielded due to proximity to the electronegative nitrogen and the C5-iodine.[1][3]

e H-3 Proton (

7.90): Located between the C2-chlorine and C4-iodine, experiencing steric compression but
less deshielding than H-6.[1][3]

Synthesis Protocol: Directed Ortho Metalation
(DoM)

The most robust synthesis route utilizes Directed Ortho Metalation (DoM) starting from
commercially available 2-chloro-5-iodopyridine.[1][2][3] The C5-iodine atom serves as a
Directing Group (DG), facilitating lithiation at the adjacent C4 position due to the "halogen
dance" effect and the acidity of the C4 proton.
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Reaction Scheme

Precursor: 2-Chloro-5-iodopyridine (CAS: 69045-79-0) Reagents: Lithium Diisopropylamide
(LDA), lodine (

), THE[1][2][3][5]

Step-by-Step Methodology

e Preparation: Flame-dry a 100 mL Schlenk flask and purge with Argon. Add 2-chloro-5-
iodopyridine (1.0 eq) and anhydrous THF (0.1 M concentration).

e Cooling: Cool the solution to -78 °C using a dry ice/acetone bath. Ensure the temperature
stabilizes for at least 15 minutes.

« Lithiation: Dropwise add LDA (1.1 eq, 2.0 M in THF/heptane) over 20 minutes.

o Technical Insight: The internal temperature must not rise above -70 °C to prevent the
"halogen dance" isomerization to the C6 position or ring opening.[1][3]

o Observation: The solution typically turns a dark yellow/orange color, indicating the
formation of the 4-lithio species.[1][3]

e Quenching: After stirring for 1 hour at -78 °C, add a solution of lodine (

, 1.2 eq) in THF dropwise.

o Workup: Allow the mixture to warm to room temperature over 2 hours. Quench with saturated
aqueous

(sodium thiosulfate) to reduce excess iodine. Extract with EtOAc, dry over
, and concentrate.[5]

 Purification: Recrystallize from ethanol or purify via silica gel chromatography
(Hexanes/EtOAc gradient) to yield 2-Chloro-4,5-diiodopyridine as a white solid.

2-Chloro-5-iodopyridine Cool to -78°C DoM _ | Add LDA (1.1 eq) C-I Bond Formation _ [SUNCERETEERAT) 2-Chloro-4,5-diiodopyridine
(Precursor) (THF) 7 (Lithiation at C4) lgl (Electrophilic Quench) (Product)
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© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.bldpharm.com/products/148493-37-2.html
https://www.bldpharm.com/products/78607-36-0.html
https://www.bldpharm.com/products/69045-79-0.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB9752429_EN.htm
https://www.bldpharm.com/products/148493-37-2.html
https://www.bldpharm.com/products/69045-79-0.html
https://www.bldpharm.com/products/148493-37-2.html
https://www.bldpharm.com/products/69045-79-0.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB9752429_EN.htm
https://www.benchchem.com/product/b13117931/docs?utm_src=pdf-body#chemical-structure-and-properties-of-2-chloro-4-5-diiodopyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13117931?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page
Caption: Synthesis via Directed Ortho Metalation (DoM) targeting the C4 position.

Reactivity & Site-Selectivity

The core value of 2-Chloro-4,5-diiodopyridine is its ability to undergo sequential cross-
coupling, allowing for the precise installation of three different substituents.[1][2][3]

Selectivity Hierarchy

The reactivity order is governed by electronic deficiency (para > meta) and leaving group ability
(1> CI).

e Position C4-I (Most Reactive):
o Mechanism: Oxidative addition (Pd) or Nucleophilic attack (SNAr).

o Reasoning: The C4 position is para to the pyridine nitrogen.[3] The electron-withdrawing
nature of the nitrogen creates the highest positive electrostatic potential at C4, making it
the preferred site for the first cross-coupling (e.g., Suzuki-Miyaura, Sonogashira).[3]

e Position C5-I (Intermediate Reactivity):
o Mechanism: Oxidative addition (Pd).[3]

o Reasoning: The C5 position is meta to the nitrogen and is less electron-deficient than C4.
[1][2][3] Once C4 is functionalized (e.g., with an aryl group), C5 becomes the next
available site for lodine-specific coupling.[3]

e Position C2-Cl (Least Reactive):
o Mechanism: Oxidative addition (Pd) or SNAr (harsh conditions).

o Reasoning: The C-Cl bond is stronger than the C-I bond.[1][2][3] While C2 is electron-
deficient (ortho to N), the oxidative addition of Pd into C-Cl is significantly slower than C-I.
[1][2][3] This position is typically functionalized last.[1][2][3]
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Validated Workflow for Sequential Functionalization

To synthesize a tri-substituted pyridine library:

o Step 1 (C4 Functionalization): Perform Suzuki coupling with 1.0 eq of Boronic Acid at room
temperature or 0°C.[3]

o Control: Use a mild base (

) and a standard catalyst (

) to avoid touching the C5-I.

o Step 2 (C5 Functionalization): Perform a second coupling at elevated temperature (60-80°C)
or using a more active catalyst (

)-

o Step 3 (C2 Functionalization): Perform Suzuki coupling with specialized ligands (e.g., XPhos,
Buchwald precatalysts) or convert C2-Cl to a hydrazine/amine via SNAr.[3]

2-Chloro-4,5-diiodopyridine

1st: Suzuki/Sonogashira|2nd: Cross-Coupling \ 3rd: Specialized Coupling/SNAr
(Para-electronic effect) | (Meta-position) (Stronger C-Cl bond)

C4-lodine C5-lodine C2-Chlorine
(Most Reactive) (Intermediate) (Least Reactive)

Click to download full resolution via product page

Caption: Regioselectivity map illustrating the sequential functionalization order.[1][3]

Applications in Drug Discovery

This scaffold is particularly relevant for:
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» Kinase Inhibitors: The pyridine ring mimics the adenine hinge-binding region of ATP.[1][2][3]
The C4 and C5 vectors allow for the projection of hydrophobic groups into the kinase back-
pocket and solvent-front regions, respectively.[1][2][3]

 PROTAC Linkers: The orthogonal handles allow one position to attach the E3 ligase ligand,
another for the target protein ligand, and the third for the linker chain.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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